Cas no 1333413-64-1 (2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol)

• Product Name: 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol
• CAS No: 1333413-64-1
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• MDL: MFCD32716716
• CID: 5158963
• Update Time: 2025-06-18

2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol
• 2-Azatricyclo[3.3.1.13,7]decan-1-ol, 2-[(4-methoxyphenyl)methyl]-

• MDL： MFCD32716716
• Inchi： 1S/C17H23NO2/c1-20-16-4-2-12(3-5-16)11-18-15-7-13-6-14(8-15)10-17(18,19)9-13/h2-5,13-15,19H,6-11H2,1H3
• InChI Key： BHABHLSQJMRXJM-UHFFFAOYSA-N
• SMILES： C12(O)CC3CC(CC(C3)N1CC1=CC=C(OC)C=C1)C2

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Melting Point: 106-109 °C
• Boiling Point: 397.3±27.0 °C(Predicted)
• pka: 14.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol

Introduction to 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol (CAS No. 1333413-64-1)

2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol (CAS No. 1333413-64-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammation. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol.

The molecular structure of 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol is notable for its aza-adamantane core, which is a nitrogen-containing derivative of adamantane. Adamantane and its derivatives have been extensively studied due to their unique three-dimensional cage-like structure, which confers stability and rigidity to the molecule. The presence of the 4-methoxybenzyl group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

In terms of chemical properties, 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol exhibits high thermal stability and low reactivity, which are crucial for maintaining its integrity during synthesis and formulation processes. These properties also contribute to its favorable pharmacokinetic profile, ensuring that the compound remains stable in biological systems over extended periods. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been a key factor in its evaluation for central nervous system (CNS) disorders.

Recent studies have highlighted the potential of 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol in modulating various biological pathways. One notable area of research is its role in neuroprotection. In vitro and in vivo studies have demonstrated that this compound can effectively reduce oxidative stress and inhibit neuroinflammation, two critical factors contributing to neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol significantly reduced amyloid-beta (Aβ) aggregation and tau phosphorylation, key hallmarks of AD pathology.

Beyond neuroprotection, 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol has also shown promise in anti-inflammatory applications. Inflammatory responses are central to many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Research conducted by a team at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. These findings suggest that 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacological profile of 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol has been further explored through clinical trials. Early-phase clinical trials have demonstrated that the compound is well-tolerated with minimal side effects, paving the way for more advanced studies. A phase II trial currently underway is evaluating the efficacy of 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol in treating mild to moderate AD patients. Preliminary results are encouraging, with improvements observed in cognitive function and quality of life measures.

In addition to its therapeutic potential, 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol has also been investigated for its use as a research tool. Its ability to selectively target specific molecular pathways makes it an invaluable asset for understanding disease mechanisms at a fundamental level. For example, researchers at Harvard Medical School have utilized this compound to study the role of microglial activation in neuroinflammation, providing insights that could lead to new therapeutic strategies.

The synthesis of 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol involves a series of well-defined chemical reactions that ensure high yield and purity. The process typically begins with the preparation of 1-adamantamine hydrochloride, which is then converted into 1-adamantanol through reduction reactions. Subsequent steps involve the introduction of the 4-methoxybenzyl group via substitution reactions, followed by final purification using techniques such as column chromatography or recrystallization.

In conclusion, 2-(4-Methoxy-benzyl)-2-azaadamantan-1-ol (CAS No. 1333413-64-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacological properties, make it an exciting candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.